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Compound of Interest

Compound Name: Acryloyl-PEG4-OH

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Acryloyl-PEG4-
OH (CAS No: 26150-06-1), a commonly used reagent in bioconjugation, hydrogel formation,
and drug delivery systems. Understanding the potential hazards and proper handling
procedures is critical to ensure laboratory safety and experimental integrity. This document
synthesizes available Safety Data Sheet (SDS) information, provides structured data for quick
reference, outlines standard experimental protocols for safe handling, and presents logical
workflows for safety procedures.

Section 1: GHS Hazard Identification and
Classification

Acryloyl-PEG4-OH is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). It is important to note that classifications may vary slightly
between suppliers. The primary hazards identified are:

¢ Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]
o Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.[1]
o Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[1]

GHS Label Elements:
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e Pictogram:
o Health Hazard
o Environmental Hazard
 Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed.[1]
o H410: Very toxic to aquatic life with long lasting effects.[1]

o Precautionary Statements:

o

P264: Wash skin thoroughly after handling.[1]
o P270: Do not eat, drink or smoke when using this product.[1]
o P273: Avoid release to the environment.[1]

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

o P330: Rinse mouth.[1]
o P391: Collect spillage.[1]
o P501: Dispose of contents/container to an approved waste disposal plant.[1]

It is noteworthy that some suppliers classify this compound as not a hazardous substance or
mixture. Given the conflicting classifications, it is prudent to handle the material with the
assumption that the more stringent classification is accurate.

Section 2: Quantitative Data Summary

The following tables summarize the available quantitative data for Acryloyl-PEG4-OH. Much of
the specific experimental data is not available in the public domain; in such cases, "No data
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available" is indicated.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula C11H2205 [1]
Molecular Weight 234.29 g/mol [1]
Appearance Solid [1]
Odor No data available [1]
pH No data available [1]
Melting/Freezing Point No data available [1]
Boiling Point/Range No data available [1]
Flash Point No data available [1]

Soluble in DMSO, DMF,
Solubility chloroform, and [2]

dichloromethane.

Table 2: Toxicological Information

Endpoint Value Species Source

Acute Oral Toxicity Category 4 N/A [1]

No ingredient of this

product present at

levels greater than or
Carcinogenicity equal to 0.1% is N/A

identified as a

carcinogen by IARC,

NTP, or OSHA.

Table 3: Exposure Controls and Personal Protection
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Control Parameter

Recommendation

Source

Engineering Controls

Ensure adequate ventilation.
Provide accessible safety

shower and eye wash station.

[1]

Eye/Face Protection

Safety goggles with side-

shields.

[1]

Hand Protection

Protective gloves. Inspect prior

to use.

[1]

Skin and Body Protection

Impervious clothing.

[1]

Respiratory Protection

Suitable respirator. Use type
N95 (US) or type P1 (EN 143)

dust masks if desired.

[1](2]

Section 3: Experimental Protocols for Safe Handling

Detailed experimental protocols for Acryloyl-PEG4-OH are not explicitly published. However,

based on its chemical nature as a PEGylated acrylate, the following standard procedures are

recommended.

3.1 General Handling and Storage Protocol

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Store at -20°C

for powder form or -80°C when in solvent.[1] Keep away from direct sunlight and sources of

ignition.[1]

» Ventilation: Use only in areas with appropriate exhaust ventilation to avoid inhalation of dust

or aerosols.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.[1]

e Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

laboratory.[1] Change contaminated clothing promptly.
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3.2 Spill or Leak Cleanup Protocol

Immediate Action: Evacuate the area and ensure adequate ventilation. Avoid breathing dust
or vapors.

o Containment: For liquid spills, absorb with a finely-powdered liquid-binding material such as
diatomite or universal binders.[1] For solid spills, gently sweep or collect with a wet cloth to
avoid dust formation.[3]

o Collection: Place the spilled material and contaminated absorbent into a suitable, labeled
container for disposal.[3]

» Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with alcohol.[1]

» Waste Disposal: Dispose of the contaminated material as hazardous waste according to
local, state, and federal regulations.[1]

Section 4: Visualized Safety Workflows

The following diagrams, generated using Graphviz, illustrate key safety-related workflows for
handling Acryloyl-PEG4-OH.
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Chemical Safety Assessment Workflow

Start: New Experiment with Acryloyl-PEG4-OH

Review Safety Data Sheet (SDS)

l

Identify Hazards:
- Acute Oral Toxicity
- Aquatic Toxicity

Y

- Goggles
- Gloves
- Lab Coat

Determine Required PPE:

'

Y
Implement Engineering Controls:
- Fume Hood
- Eyewash Station

i

Develop Safe Handling Procedure

y

Ensure Personnel are Trained

Proceed with Experiment

Click to download full resolution via product page

Caption: Chemical safety assessment workflow for Acryloyl-PEG4-OH.
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Exposure to
Acryloyl-PEG4-OH

Potential Exposure Routes and First Aid

Rinse mouth.
Call a POISON CENTER or doctor.

Flush eyes immediately with large amounts of water.
Remove contact lenses.

Rinse skin thoroughly with water.
Remove contaminated clothing.

»| Move to fresh air.

Inhalation

Click to download full resolution via product page

Caption: Exposure routes and corresponding first aid measures.
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Chemical Spill Response Flowchart

Spill of Acryloyl-PEG4-OH Occurs

Assess Spill Size and Risk

Large Spill

Small Spill

Y

Evacuate Area

;

Notify Safety Officer

/

Don Appropriate PPE

Y

Contain Spill with Absorbent Material

Y

Collect Material into Labeled Waste Container

Y

Decontaminate Spill Area

Y

Dispose of Waste According to Regulations

Complete Spill Report

Click to download full resolution via product page

Caption: Decision-making flowchart for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3120244#acryloyl-peg4-oh-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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